Cas no 145-95-9 (6H-Purine-6-thione,1,2,3,9-tetrahydro-, 3-oxide)

6H-Purine-6-thione,1,2,3,9-tetrahydro-, 3-oxide structure
145-95-9 structure
Product Name:6H-Purine-6-thione,1,2,3,9-tetrahydro-, 3-oxide
CAS No:145-95-9
MF:C5H4N4OS
MW:168.176458358765
CID:167788
PubChem ID:3032298
Update Time:2025-04-19

6H-Purine-6-thione,1,2,3,9-tetrahydro-, 3-oxide Chemical and Physical Properties

Names and Identifiers

    • 6H-Purine-6-thione,1,2,3,9-tetrahydro-, 3-oxide
    • 1,7-Dihydro-6-thioxo-6H-purine 3-oxide
    • 3-hydroxy-7H-purine-6-thione
    • 3-oxy-1,7(9)-dihydro-purine-6-thione
    • 6-Mercapto-purin-3-N-oxid
    • 6-Mercapto-purin-3-oxid
    • 6-Mercaptopurine 3-N-oxide
    • 6-Mercaptopurine 3-oxide
    • 6-Mercaptopurine oxide
    • FDA 0188
    • Mercaptopurine 3-N-oxide
    • Purin-6-thiol,3-N-oxide
    • Purine-6-thiol,3-oxide
    • Mercaptopurine-3-N-oxide
    • 6-MERCAPTOPURINE-3-N-OXIDE
    • Purine-6-thiol, 3-oxide
    • 6-mercaptopurine-3-oxide
    • Q27265583
    • NSC-528013
    • WLN: T56 BM DN FN HNJ FO ISH
    • NSC528013
    • 6H-PURINE-6-THIONE, 1,2,3,9-TETRAHYDRO-, 3-OXIDE
    • 6VHR658170
    • 6H-Purine-6-thione,7-dihydro-, 3-oxide
    • UNII-6VHR658170
    • 6H-Purine-6-thione, 1,7-dihydro-, 3-oxide
    • 145-95-9
    • Purin-6-thiol, 3-N-oxide
    • FT-0759722
    • NSC 528013
    • Inchi: 1S/C5H4N4OS/c10-9-2-8-5(11)3-4(9)7-1-6-3/h1-2,10H,(H,6,7)
    • InChI Key: KQVFSGYPMZGDGT-UHFFFAOYSA-N
    • SMILES: S=C1C2=C(N=CN2)N(C=N1)O

Computed Properties

  • Exact Mass: 168.01100
  • Monoisotopic Mass: 168.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -0.2
  • Topological Polar Surface Area: 96.6Ų

Experimental Properties

  • Density: 1.534 (estimate)
  • Boiling Point: 583.2°Cat760mmHg
  • Flash Point: 306.5°C
  • Refractive Index: 1.6390 (estimate)
  • PSA: 105.83000
  • LogP: 0.67510
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